(Benzo[b]thiophen-5-yl)acetonitrile

• Molecular Formula: C10H7NS
• Molecular Weight: 173.24 g/mol
• IUPAC Name: 2-(1-benzothiophen-5-yl)acetonitrile
• InChI: InChI=1S/C10H7NS/c11-5-3-8-1-2-10-9(7-8)4-6-12-10/h1-2,4,6-7H,3H2
• InChI Key: KCINAEFQFUWUIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CS2)C=C1CC#N

Description

(Benzo[b]thiophen-5-yl)acetonitrile is a useful research compound. Its molecular formula is C10H7NS and its molecular weight is 173.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In a round bottom flask was placed 5-bromomethyl-benzo[b]thiophene (5.27 g, 23.20 mmol), sodium cyanide (1.59 g, 32.49 mmol) and N,N-dimethylformamide (50 mL) and it was stirred for 24 h at 25° C. After this time, the reaction mixture was dissolved in water (30 mL) and extracted with ethyl acetate (3×30 mL), dried over sodium sulfate and purified on an AnaLogix Intelliflash system (120 g column, 3% ethyl acetate/hexanes to 20% ethyl acetate/hexanes) to afford benzo[b]thiophen-5-yl-acetonitrile (2.23 g, 55%) as a yellow solid.

Synthesis routes and methods II

Procedure details